3-[[Oxo-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]methoxy]methyl]benzoic acid ethyl ester

• Molecular Formula: C25H20N2O5
• Molecular Weight: 428.4 g/mol
• IUPAC Name: ethyl 3-[[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]oxymethyl]benzoate
• InChI: InChI=1S/C25H20N2O5/c1-2-30-24(28)20-12-6-8-17(14-20)16-31-25(29)21-13-7-11-19(15-21)23-27-26-22(32-23)18-9-4-3-5-10-18/h3-15H,2,16H2,1H3
• InChI Key: DPCWUCIWTFNWGI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC(=C1)COC(=O)C2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CC=C4

Description

3-[[oxo-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]methoxy]methyl]benzoic acid ethyl ester is a benzoate ester.

Scientific Research Applications

Antibacterial and Antifungal Activities

• The derivatives of 1,3,4-oxadiazoles, which include structures similar to the specified compound, demonstrate significant antibacterial and antifungal activities. For instance, compounds related to 3-[[Oxo-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]methoxy]methyl]benzoic acid ethyl ester have shown potent in vitro antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans and Aspergillus flavus (Mohamed et al., 2010).

Cytotoxic Evaluation for Cancer Treatment

• Similar compounds containing the 1,3,4-oxadiazole structure have been synthesized and evaluated for their anticancer properties. These compounds, when tested against various cancer cell lines, exhibited moderate to significant cytotoxicity, highlighting their potential in cancer treatment research (Adimule et al., 2014).

Corrosion Inhibition

• Derivatives of 1,3,4-oxadiazole, similar to the compound , have been studied for their corrosion inhibition properties. These studies reveal their potential in protecting metals like mild steel in acidic environments, making them valuable in industrial applications (Ammal et al., 2018).

Crystal Structure Analysis

• The crystal structure of compounds closely related to 3-[[Oxo-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]methoxy]methyl]benzoic acid ethyl ester has been analyzed, providing insights into their molecular configurations, which is crucial for understanding their interactions and potential applications in various fields (Zhengyi et al., 2015).

Antimicrobial Activity

• Studies on similar compounds have shown that they possess antimicrobial properties, which can be harnessed in the development of new antibiotics or antiseptics. These compounds have been tested against various bacterial and fungal strains, demonstrating their efficacy in inhibiting microbial growth (R. et al., 2017).